2',4'-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone
Description
2’,4’-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone is a chemical compound with the molecular formula C13H14F2O3 and a molecular weight of 256.25 . It is a white solid and its IUPAC name is 1-(3,4-difluorophenyl)-3-(1,3-dioxan-2-yl)-1-propanone .
Molecular Structure Analysis
The InChI code for 2’,4’-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone is 1S/C13H14F2O3/c14-10-3-2-9(8-11(10)15)12(16)4-5-13-17-6-1-7-18-13/h2-3,8,13H,1,4-7H2 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Anti-Inflammatory Applications
Fluorinated diaryl ethers and bisarylic ketones, which include compounds similar to “2’,4’-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone”, have been designed and evaluated for their anti-inflammatory effects in primary macrophages . These compounds exert anti-inflammatory activities by lowering the secretion of interleukin-6, nitric oxide, and prostaglandin E2, and decreasing the protein expression of inducible nitric oxide synthase and cyclooxygenase-2 in mouse primary macrophages exposed to lipopolysaccharide .
Antiviral Applications
Indole derivatives, which share some structural similarities with “2’,4’-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone”, have been found to possess various biological activities, including antiviral properties . For instance, certain indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .
Anti-HIV Applications
Certain indole derivatives have also been synthesized and screened for their anti-HIV activity against HIV-1 (IIIB) and HIV-2 (ROD) strains replication in acutely infected cells .
Antioxidant Applications
Indole derivatives have been found to possess antioxidant properties . This suggests that “2’,4’-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone” could potentially be used in research related to oxidative stress and related conditions.
Antimicrobial Applications
Indole derivatives have demonstrated antimicrobial activities , indicating that “2’,4’-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone” could potentially be used in research related to bacterial and fungal infections.
Antitubercular Applications
Indole derivatives have shown antitubercular activities , suggesting that “2’,4’-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone” could potentially be used in research related to tuberculosis.
properties
IUPAC Name |
1-(2,4-difluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F2O3/c14-9-2-3-10(11(15)8-9)12(16)4-5-13-17-6-1-7-18-13/h2-3,8,13H,1,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRBUSIFHQVMLDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(OC1)CCC(=O)C2=C(C=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40645959 |
Source
|
| Record name | 1-(2,4-Difluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40645959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2',4'-Difluoro-3-(1,3-Dioxan-2-Yl)Propiophenone | |
CAS RN |
884504-25-0 |
Source
|
| Record name | 1-(2,4-Difluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40645959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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